1-(3-chloro-4-fluorophenyl)-3-(4-((4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea
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Description
1-(3-chloro-4-fluorophenyl)-3-(4-((4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C26H20ClFN6O2 and its molecular weight is 502.93. The purity is usually 95%.
BenchChem offers high-quality 1-(3-chloro-4-fluorophenyl)-3-(4-((4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-chloro-4-fluorophenyl)-3-(4-((4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal Activity
Urea derivatives have been explored for their antifungal properties. For example, N(1)- and N(3)-(4-fluorophenyl) ureas showed fungitoxic action against fungi like A. niger and F. oxyporum, indicating potential agricultural or medicinal applications (Mishra, Singh, & Wahab, 2000).
Antioxidant Activity
Certain urea derivatives were synthesized and evaluated for their antioxidant activity, highlighting the potential for applications in oxidative stress-related conditions or in materials science to prevent oxidative degradation (George, Sabitha, Kumar, & Ravi, 2010).
Antimicrobial and Enzyme Inhibition
Imidazole derivatives demonstrated antibacterial activity against various bacterial strains, suggesting applications in developing new antimicrobial agents. Additionally, these compounds exhibited inhibitory activity against enzymes like liver alcohol dehydrogenase, indicating potential therapeutic applications (Smitha, Mary, Hossain, Resmi, Armaković, Armaković, Pavithran, Nanda, & Alsenoy, 2018).
Cytokinin-like Activity and Adventitious Rooting Enhancement
Urea derivatives have also been identified as positive regulators of cell division and differentiation in plants, with some showing cytokinin-like activity. This suggests potential applications in agriculture, specifically in enhancing crop yield and rooting processes (Ricci & Bertoletti, 2009).
Molecular Docking and Drug Design
The study of novel imidazole ureas/carboxamides containing dioxaphospholanes highlighted their synthesis, characterization, and antimicrobial evaluation. Such research underscores the role of these compounds in drug discovery and development, particularly for diseases requiring specific enzyme or receptor targeting (Rani, Praveena, Spoorthy, & Ravindranath, 2014).
properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)-3-[4-[[4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20ClFN6O2/c1-16-2-6-18(7-3-16)24-32-25(36-33-24)23-14-34(15-29-23)13-17-4-8-19(9-5-17)30-26(35)31-20-10-11-22(28)21(27)12-20/h2-12,14-15H,13H2,1H3,(H2,30,31,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQENHGZKNQMGQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NC(=O)NC5=CC(=C(C=C5)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20ClFN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-chloro-4-fluorophenyl)-3-(4-((4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea |
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